3-Bromo-2-buten-2-yl phenylacetate

• CAS No.: 81214-87-1
• Molecular Formula: C12H13BrO2
• Molecular Weight: 269.13 g/mol
• IUPAC Name: [(E)-3-bromobut-2-en-2-yl] 2-phenylacetate
• InChI: InChI=1S/C12H13BrO2/c1-9(13)10(2)15-12(14)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3/b10-9+
• InChI Key: LNVRLHPFTFZXME-MDZDMXLPSA-N
• SMILES: CC(=C(C)Br)OC(=O)CC1=CC=CC=C1
• Isomeric SMILES: C/C(=C(/C)\Br)/OC(=O)CC1=CC=CC=C1
• Synonyms: 3-BBYP; 3-bromo-2-buten-2-yl phenylacetate

Description

3-Bromo-2-buten-2-yl phenylacetate is an ester derivative of phenylacetic acid, characterized by a brominated unsaturated aliphatic chain (2-buten-2-yl) esterified to the phenylacetate group. The bromine atom at the C3 position introduces steric and electronic effects that influence its reactivity, stability, and biological interactions compared to non-halogenated analogs.

Comparison with Similar Compounds

Comparison with Structurally Similar Phenylacetate Esters

Table 1: Key Structural and Functional Differences

Compound Name	Substituents/Modifications	Key Properties/Applications	References
3-Bromo-2-buten-2-yl phenylacetate	Bromine at C3; α,β-unsaturated ester	High reactivity in substitution reactions; potential antimicrobial activity
Ethyl phenylacetate	Ethyl ester group	Solvent; intermediate in fragrances
Isobutyl phenylacetate	Branched isobutyl ester	Flavoring agent; low volatility
Geranyl phenylacetate	Terpene-derived geranyl ester	Perfumery; natural product synthesis
L-Menthyl phenylacetate	Cyclic terpene (menthyl) ester	Cooling agents; cosmetics
Phenethyl phenylacetate	Aromatic phenethyl ester	Pharmaceutical intermediates

Key Observations :

• The bromine and α,β-unsaturated system in 3-bromo-2-buten-2-yl phenylacetate enhance its electrophilicity, making it more reactive in nucleophilic substitutions compared to non-halogenated esters like ethyl or isobutyl phenylacetate .

Comparison with Brominated Phenylacetate Derivatives

Table 2: Brominated Analogs and Their Properties

Compound Name	Bromine Position/Structure	Key Characteristics	References
3-Bromo-2-buten-2-yl phenylacetate	C3 on α,β-unsaturated chain	Susceptible to elimination reactions; potential antitumor activity
Ethyl 2-bromo bromophenylacetate	Bromine on aromatic ring + ethyl ester	Dual reactivity (aryl and alkyl bromides); used in cross-coupling reactions
Methyl 3-bromo-2-(bromomethyl)propionate	Bromine on branched aliphatic chain	High steric hindrance; limited biological data

Key Observations :

• Bromination on the aliphatic chain (as in 3-bromo-2-buten-2-yl phenylacetate) increases electrophilicity compared to aromatic bromination (e.g., ethyl 2-bromo bromophenylacetate), favoring nucleophilic attack at the β-carbon .
• The α,β-unsaturation in the target compound may confer unique bioactivity, such as apoptosis induction, as seen in phenylacetate derivatives with modified side chains .

Table 3: Bioactivity Profiles of Phenylacetate Derivatives

Compound Name	Biological Activity	Mechanism/Application	References
3-Bromo-2-buten-2-yl phenylacetate	Antimicrobial (hypothesized)	Bromine enhances membrane disruption
Phenylacetate	Anticancer (osteosarcoma)	Induces G1 arrest; downregulates Bcl-2
L-Ornithine phenylacetate	Hepatic encephalopathy treatment	Reduces ammonia levels
12-Deoxyphorbol 13-phenylacetate	Pro-inflammatory	Activates protein kinase C

Key Observations :

• While phenylacetate itself shows anticancer activity via cell cycle arrest , the brominated analog’s bioactivity remains underexplored but may leverage bromine’s electrophilic properties for antimicrobial or cytotoxic effects .
• Unlike L-ornithine phenylacetate, which is a therapeutic ammonia scavenger , the target compound’s unsaturated brominated structure likely limits its metabolic stability, reducing suitability for systemic use.

Metabolic and Environmental Stability

• Decarboxylation Resistance : Unlike phenylacetate, which is decarboxylated to toluene by bacterial enzymes (e.g., phenylacetate decarboxylase) , the bromine in 3-bromo-2-buten-2-yl phenylacetate may sterically hinder enzyme binding, reducing biodegradation in anaerobic environments .
• Microbial Interactions : Phenylacetate is metabolized by ruminal bacteria (e.g., Oscillospira) , but the brominated analog’s toxicity could inhibit microbial growth, limiting its environmental persistence .